4-Amino-5-cyclopropoxypicolinamide

• CAS No.: 1243355-27-2
• Molecular Formula: C9H11N3O2
• Molecular Weight: 193.20 g/mol
• IUPAC Name: 4-amino-5-cyclopropyloxypyridine-2-carboxamide
• InChI: InChI=1S/C9H11N3O2/c10-6-3-7(9(11)13)12-4-8(6)14-5-1-2-5/h3-5H,1-2H2,(H2,10,12)(H2,11,13)
• InChI Key: FBFQLUSXGHBRHY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CN=C(C=C2N)C(=O)N

Description

4-Amino-5-cyclopropoxypicolinamide is a substituted picolinamide derivative characterized by a cyclopropoxy group at the 5-position of the pyridine ring and an amino group at the 4-position.

Preparation Methods

The synthesis of 4-Amino-5-cyclopropoxypicolinamide can be achieved through various methods. One common approach involves the reaction of 4-amino-5-cyclopropoxypyridine with an appropriate amide-forming reagent under controlled conditions . Industrial production methods often utilize electrosynthesis techniques to ensure high yield and purity . The reaction conditions typically involve the use of solvents like dimethylformamide (DMF) and catalysts such as palladium or copper to facilitate the formation of the amide bond .

Chemical Reactions Analysis

4-Amino-5-cyclopropoxypicolinamide undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide under acidic conditions to form corresponding oxides.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride (LiAlH4) to yield reduced amine derivatives.

Substitution: Nucleophilic substitution reactions are common, where the amino group can be replaced by other nucleophiles like halides or alkoxides under appropriate conditions

Scientific Research Applications

4-Amino-5-cyclopropoxypicolinamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and heterocycles.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in the treatment of various diseases, including cancer and infectious diseases.

Industry: It is used in the development of new materials and as a precursor in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-Amino-5-cyclopropoxypicolinamide involves its interaction with specific molecular targets and pathways. It is known to inhibit certain enzymes and proteins, thereby affecting cellular processes such as DNA replication and protein synthesis . The compound’s ability to bind to these targets makes it a valuable tool in drug discovery and development .

Comparison with Similar Compounds

Key Observations :

• Electron-withdrawing groups (e.g., NO₂, F) in Compound 7 increase polarity, which may enhance binding to polar enzyme active sites but reduce membrane permeability .
• Halogenated analogs (e.g., the patent compound) exhibit distinct electronic profiles due to chlorine atoms, which can influence π-stacking interactions and metabolic stability .

Analytical and Pharmacological Data

Parameter	4-Amino-5-cyclopropoxypicolinamide (Inferred)	Compound 4 ([1])	Compound 7 ([1])	Patent Compound ([2])
Molecular Weight (g/mol)	~235 (estimated)	257	316	245
HPLC Retention Time	Moderate (e.g., 1.2–1.5 min)	Not reported	Not reported	0.75 minutes
LCMS [M+H]⁺	~236	Not reported	Not reported	245

Interpretation :

• The lower molecular weight of the patent compound correlates with its shorter HPLC retention time, suggesting higher polarity .
• The cyclopropoxy group likely imparts intermediate polarity compared to aromatic substituents, balancing solubility and permeability.

Research Findings and Implications

• Metabolic Stability: Cyclopropoxy-substituted analogs are hypothesized to resist oxidative metabolism better than phenoxy derivatives due to the absence of labile benzylic hydrogens .
• Target Affinity : The rigid cyclopropane ring may enhance binding to hydrophobic pockets in kinase targets, as seen in structurally related kinase inhibitors .
• Synthetic Scalability: The use of cyclopropanol derivatives could streamline synthesis compared to nitro-phenol intermediates (Compound 7), which require prolonged reflux .